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Compound of Interest

Chloroacetaldehyde dimethyl!
Compound Name:

acetal

Cat. No. B146280

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the toxicology, safety handling, and emergency
procedures for chloroacetaldehyde dimethyl acetal (CADMA). The information is intended to
support safe laboratory practices and risk assessment in research and development settings.

Chemical and Physical Properties

Chloroacetaldehyde dimethyl acetal is a flammable, clear, colorless to yellowish liquid.[1][2]
It is sensitive to light and air and should be stored under an inert atmosphere.[1][3]
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Property Value Reference(s)
CAS Number 97-97-2 [1][4]
Molecular Formula C4H9CIO2 [1][5]
Molecular Weight 124.57 g/mol [1][6]

Boiling Point 128-130 °C at 760 mmHg [31141[5]
Melting Point -73°C [31[4]

Flash Point 28 °C [11[3][4]
Density 1.090-1.094 g/cm? at 25°C [4115]

Vapor Pressure

<15 mbar at 20 °C

[1]14]

Vapor Density

4.3

[1]14]

Solubility in Water

52 g/L at 20 °C

[1]

log P O/W

0.48

[7]

Toxicology

The toxicological properties of chloroacetaldehyde dimethyl acetal have not been fully

investigated.[1] However, it is classified as harmful if swallowed, in contact with skin, or if

inhaled.[3][4][7] Its toxicity is largely attributed to its hydrolysis to chloroacetaldehyde, a highly

reactive and electrophilic compound.[8]

, Toxici

Endpoint Route Reference(s)
LD50 Oral 726 mg/kg [7]
LC50 Danio rerio (fish)  Aquatic 100 mg/L [7]

Metabolism and Mechanism of Toxicity

Under acidic conditions, such as in the stomach or agueous environments,

chloroacetaldehyde dimethyl acetal can hydrolyze to form chloroacetaldehyde.[8]
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Chloroacetaldehyde is a known metabolite of the industrial chemical vinyl chloride and the
antineoplastic drug ifosfamide, and its toxicity is better characterized.[8][9][10]

The primary mechanism of toxicity for chloroacetaldehyde is its action as an alkylating agent. It
can react with nucleophilic sites on macromolecules such as DNA and proteins.[8] This can
lead to DNA damage, inhibition of DNA synthesis, and cellular dysfunction.[11]
Chloroacetaldehyde has been shown to cause DNA single-strand breaks.[11] It is also
implicated in the depletion of glutathione and the inhibition of mitochondrial oxidative
phosphorylation, which can disrupt cellular energy metabolism.[10][11]
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Caption: Proposed mechanism of chloroacetaldehyde dimethyl acetal toxicity.

Genotoxicity and Carcinogenicity

Chloroacetaldehyde, the metabolite, has shown mutagenic activity in bacterial assays (e.qg.,

Salmonella typhimurium strains TA100, TA1530, and TA1535).[9][12] Despite being a mutagen
and a metabolite of the known human carcinogen vinyl chloride, studies on chloroacetaldehyde
for carcinogenicity via skin application, subcutaneous injection, and intragastric feeding in mice
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did not find it to be carcinogenic by these routes.[9] Chloroacetaldehyde dimethyl acetal
itself is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]

Safety and Handling

Due to its flammability and toxicity, strict safety protocols must be followed when handling

chloroacetaldehyde dimethyl acetal.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3][4]

Skin Protection: Wear appropriate protective gloves (e.qg., nitrile rubber) and clothing to
prevent skin exposure.[1][3][4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[1][3][4] Work should be conducted in a well-ventilated area, preferably in a chemical fume
hood.[13]

Handling and Storage

Handling: Wash thoroughly after handling.[1] Use with adequate ventilation.[1] Ground and
bond containers when transferring material to prevent static discharge.[13] Use spark-proof
tools and explosion-proof equipment.[1][13] Avoid contact with eyes, skin, and clothing.[1]
Avoid ingestion and inhalation.[1] Handle under an inert atmosphere.[1]

Storage: Keep away from heat, sparks, and flame.[1] Store in a tightly closed container in a
cool, dry, well-ventilated area away from incompatible substances.[1] Store in a flammables
area.[1][3] Protect from light and air.[1][3]
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Caption: Key safety considerations for chloroacetaldehyde dimethyl acetal.

Emergency Procedures
First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1]

» Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Get medical aid immediately.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Spills and Leaks

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable
container for disposal.[1] Clean up spills immediately, observing precautions in the Protective
Equipment section.[1] Remove all sources of ignition.[1] Use a spark-proof tool.[1] Provide
ventilation.[1]

Fire Fighting Measures
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Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish fires.[1]

Vapors may form an explosive mixture with air and can travel to a source of ignition and flash

back.[1] Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Experimental Protocols

Detailed experimental protocols for the specific toxicity studies cited are not available in the

public domain. However, standardized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD), are typically followed for such

assessments.

General Protocol for Acute Oral Toxicity (LD50) - (Based
on OECD TG 423)

Test Animals: Healthy, young adult rats of a single strain are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and
water.

Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

Dose Levels: A stepwise procedure is used with a starting dose from one of four fixed levels
(5, 50, 300, and 2000 mg/kg body weight). The outcome of the initial dose group determines
the subsequent dose levels.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: All animals are subjected to gross necropsy at the end of the observation period.

Data Analysis: The LD50 is estimated based on the mortality data and the dose-response
relationship.
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Caption: Generalized workflow for an acute oral toxicity study.

General Protocol for Acute Fish Toxicity (LC50) - (Based
on OECD TG 203)

» Test Species: A recommended fish species, such as Zebrafish (Danio rerio), is used.

» Test Conditions: Fish are maintained in a controlled environment with respect to

temperature, light, and water quality (pH, dissolved oxygen).

o Exposure: Fish are exposed to the test substance added to the water at a range of

concentrations for a 96-hour period. A control group with no test substance is also
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maintained.

o Observation: Mortality and any abnormal behavioral or physical responses are recorded at
24, 48, 72, and 96 hours.

o Data Analysis: The LC50 (the concentration that is lethal to 50% of the test fish) and its 95%
confidence limits are calculated for each observation period.

Conclusion

Chloroacetaldehyde dimethyl acetal is a flammable and harmful chemical that requires
careful handling. Its primary toxicological concern stems from its potential to hydrolyze into the
reactive metabolite chloroacetaldehyde, which can cause cellular damage. Researchers,
scientists, and drug development professionals must adhere to strict safety protocols, including
the use of appropriate personal protective equipment and proper handling and storage
procedures, to minimize exposure and ensure a safe working environment. In case of an
emergency, the first aid and spill response measures outlined in this guide should be followed
promptly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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